Cas no 1699298-89-9 (2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid)

• Product Name: 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid
• CAS No: 1699298-89-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5693850
• PubChem ID: 106664190
• Update Time: 2025-06-27

2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid
• EN300-1285973
• 1699298-89-9
• 2-(1-Amino-2,4,4-trimethylcyclopentyl)aceticacid
• Cyclopentaneacetic acid, 1-amino-2,4,4-trimethyl-

• Inchi： 1S/C10H19NO2/c1-7-4-9(2,3)6-10(7,11)5-8(12)13/h7H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： WTZJNVCRHAERSR-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(C)(C)CC1C)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 289.2±13.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid

Introduction to 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid (CAS No. 1699298-89-9)

2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1699298-89-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex cyclopentyl backbone with an amino substituent and a carboxylic acid functional group, has garnered attention due to its structural uniqueness and potential biological activity. The presence of the 1-amino-2,4,4-trimethylcyclopentyl moiety suggests a high degree of steric hindrance and conformational flexibility, which are critical factors in determining its interaction with biological targets.

The compound’s structure is characterized by a tertiary amine and a carboxylic acid, making it a versatile intermediate in the synthesis of more complex molecules. The trimethylcyclopentyl group contributes to the overall lipophilicity of the molecule, which can influence its solubility and permeability across biological membranes. These properties make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate cyclic structures with functional groups capable of modulating biological pathways. The 1-amino-2,4,4-trimethylcyclopentylacetic acid scaffold aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity. For instance, the tertiary amine can serve as a hydrogen bond acceptor or donor, while the carboxylic acid group can participate in ionic interactions with target proteins or enzymes.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzymes are critical targets in pharmaceutical intervention, and modulating their activity can have therapeutic benefits. The unique structural features of 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid may enable it to interact with specific enzyme active sites in ways that traditional linear molecules cannot. This could lead to the development of more potent and selective inhibitors with improved pharmacokinetic profiles.

Furthermore, the compound’s structural complexity suggests that it may exhibit multiple modes of action. This is particularly relevant in cases where diseases are known to involve multiple pathological pathways. By targeting several key enzymes or receptors simultaneously, 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid could offer a more comprehensive therapeutic approach compared to single-target drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 1699298-89-9 with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. For example, molecular docking studies have shown that this compound can bind effectively to certain protease active sites, suggesting its potential as an inhibitor.

The synthesis of 1-amino-2,4,4-trimethylcyclopentylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopentyl ring must be functionalized at multiple positions while maintaining regioselectivity. However, recent reports have highlighted novel synthetic routes that overcome these obstacles by leveraging transition metal catalysis or enzymatic methods. These advances not only streamline the synthesis but also improve yields and purity.

In addition to its pharmaceutical applications, 1699298-89-9 may find utility in other areas such as agrochemicals or material science. The structural motifs present in this compound could inspire new generations of bioactive molecules designed to address unmet needs in these fields.

The growing body of research on 2-(1-Amino-2,4,4-trimethylcyclopentyl)acetic acid underscores its significance as a building block for future therapeutics. As more data becomes available on its biological activity and synthetic feasibility, it is likely that this compound will continue to attract attention from both academic researchers and industry scientists.

Future directions for research on this molecule may include exploring its derivatives to optimize pharmacological properties such as solubility, bioavailability, and metabolic stability. Additionally, investigating its role in preclinical models could provide valuable insights into its therapeutic potential before moving into human trials.

In conclusion,1699298-89-9 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a promising candidate for further exploration in drug discovery and beyond.